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Compound of Interest

Compound Name: Sofnobrutinib

Cat. No.: B10796931 Get Quote

This document provides immediate safety, handling, and disposal information for

Sofnobrutinib, an investigational Bruton's tyrosine kinase (BTK) inhibitor. The following

procedures are critical for ensuring the safety of laboratory personnel and minimizing

environmental impact.

Handling and Storage
Proper handling and storage are paramount to prevent accidental exposure and maintain the

integrity of the compound. Always handle Sofnobrutinib in a well-ventilated area.[1] Personal

protective equipment (PPE), including suitable protective clothing, chemical-impermeable

gloves, and tightly fitting safety goggles with side-shields, should be worn to avoid contact with

skin and eyes.[1] It is also crucial to prevent the formation of dust and aerosols.[1]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place,

separate from foodstuff containers and incompatible materials.[1]

Accidental Release Measures
In the event of a spill, it is important to prevent further leakage if it is safe to do so.[1] Avoid dust

formation and breathing in any mist, gas, or vapors.[1] Personnel should be evacuated to a

safe area, and all sources of ignition should be removed.[1] The spilled material should be

collected and disposed of in suitable, closed containers.[1] It is crucial to prevent the chemical

from entering drains, as discharge into the environment must be avoided.[1]
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Disposal Procedures
The primary method for the disposal of Sofnobrutinib is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] It is imperative not to

contaminate water, foodstuffs, feed, or seed by storage or disposal, and the substance should

not be discharged into sewer systems.[1]

Quantitative Data on Disposal:

Specific quantitative data regarding the disposal of Sofnobrutinib is not publicly available.

Disposal quantities will be dictated by experimental use and local hazardous waste regulations.

Parameter Guideline Source

Disposal Method

Removal to a licensed

chemical destruction plant or

controlled incineration with flue

gas scrubbing.

[1]

Container Disposal

Containers can be triple-rinsed

and offered for recycling or

reconditioning. Alternatively,

they can be punctured to be

unusable and disposed of in a

sanitary landfill. Combustible

packaging may be incinerated.

[1]

Environmental Precautions

Do not contaminate water,

foodstuffs, feed, or seed. Do

not discharge to sewer

systems.

[1]

Experimental Protocols for Disposal
Detailed, specific experimental protocols for the disposal of Sofnobrutinib are not publicly

available. The appropriate disposal procedure should be determined in accordance with

applicable laws and regulations, considering the product's characteristics at the time of

disposal.[1] The general procedure for the disposal of chemical waste should be followed.
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Step-by-Step Disposal Guidance:

Segregation: All waste materials contaminated with Sofnobrutinib, including unused

product, contaminated labware (e.g., vials, pipette tips), and personal protective equipment,

must be segregated as hazardous chemical waste.

Containment: Place all Sofnobrutinib waste into a designated, properly labeled, leak-proof,

and closed container.

Labeling: Clearly label the waste container with "Hazardous Waste," the name

"Sofnobrutinib," and any other information required by your institution's environmental

health and safety (EHS) department.

Storage: Store the waste container in a secure, designated hazardous waste accumulation

area, away from incompatible materials.

Arrangement for Disposal: Contact your institution's EHS department or a licensed chemical

waste disposal contractor to arrange for the pickup and proper disposal of the waste.

Documentation: Maintain a record of the waste generated and its disposal, in accordance

with local and institutional requirements.

Logical Workflow for Sofnobrutinib Disposal
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Caption: Workflow for the proper disposal of Sofnobrutinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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